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Compound of Interest

Compound Name: Liriodenine methiodide

Cat. No.: B1674871

For Immediate Release

This technical guide provides an in-depth overview of Liriodenine Methiodide, a quaternary
ammonium salt derived from the naturally occurring aporphine alkaloid, Liriodenine. This
document is intended for researchers, scientists, and drug development professionals
interested in the chemical properties and potential biological activities of this compound. While
extensive research has been conducted on its parent compound, Liriodenine, this guide
focuses on the available data for Liriodenine Methiodide and presents related information for
Liriodenine to facilitate further investigation.

Core Compound Specifications

A clear distinction between Liriodenine and its methiodide derivative is crucial for research and
development. The fundamental chemical and physical properties are summarized below.
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Property Liriodenine Methiodide Liriodenine (Free Base)
CAS Number 55974-07-7 475-75-2

Molecular Formula C18H12INO3 C17H9NOs

Molecular Weight 417.20 g/mol 275.26 g/mol

7-methyl-8-0x0-8H-[1]

8H-[1
[2]dioxolo[4',5":4,5]benzo[1,2,3- [ )
IUPAC Name o ) [2]dioxolo[4',5":4,5]benzo[1,2,3-
de]benzo[g]quinolin-7-ium o
o de]benzo[g]quinolin-8-one
iodide

Biological Activity and Potential Mechanisms of
Action

Liriodenine, the parent compound of Liriodenine Methiodide, has demonstrated a broad
spectrum of biological activities, including antibacterial, antifungal, and anticancer effects.[2] It
Is important to note that while Liriodenine Methiodide is prepared from Liriodenine, their
biological activities may not be identical due to structural and chemical differences. A notable
chemical distinction is the novel N-demethylation reaction that occurs when Liriodenine
Methiodide is treated with alumina.[3]

Antifungal and Antibacterial Activity of Liriodenine

Liriodenine has been evaluated for its efficacy against various microorganisms.[3] Experimental
protocols to determine its antimicrobial properties often involve determining the Minimum
Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration
(MBC/MFC).

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

A common method for determining the MIC of an antimicrobial agent is the broth microdilution
method.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://biomedgrid.com/fulltext/volume7/liriodenine-and-its-therapeutic-potential.001171.php
https://pmc.ncbi.nlm.nih.gov/articles/PMC4314988/
https://biomedgrid.com/fulltext/volume7/liriodenine-and-its-therapeutic-potential.001171.php
https://pmc.ncbi.nlm.nih.gov/articles/PMC4314988/
https://www.benchchem.com/product/b1674871?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4314988/
https://www.benchchem.com/product/b1674871?utm_src=pdf-body
https://www.benchchem.com/product/b1674871?utm_src=pdf-body
https://www.benchchem.com/product/b1674871?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7420287/
https://pubmed.ncbi.nlm.nih.gov/7420287/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

xxxxxxxxxx

Click to download full resolution via product page
Caption: Workflow for MIC Determination.

Studies on Liriodenine have demonstrated its fungicidal activity, causing significant alterations
to fungal cells, including cytoplasmic and organelle damage.[4][5]

Anticancer Activity of Liriodenine

Liriodenine has shown promising anticancer properties in various cancer cell lines.[1] Its
mechanisms of action are multifaceted, primarily involving the induction of apoptosis
(programmed cell death) and cell cycle arrest.

Signaling Pathways in Liriodenine-Induced Apoptosis

The anticancer effects of Liriodenine are often mediated through the intrinsic apoptotic
pathway, which involves the mitochondria.[6] This pathway is characterized by the regulation of
pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, leading to the activation of
caspases, a family of proteases that execute apoptosis.[7][8] Furthermore, the tumor
suppressor protein p53 has been identified as a key player in Liriodenine-induced apoptosis in
several cancer cell lines.[2][9]
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Caption: Liriodenine-Induced Apoptotic Pathway.
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Experimental Protocol: Analysis of Apoptosis via Flow Cytometry

Annexin V/Propidium lodide (PI) staining followed by flow cytometry is a standard method to
guantify apoptosis.
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Caption: Apoptosis Analysis Workflow.

Future Directions

While the existing body of research on Liriodenine provides a strong foundation, dedicated
studies on Liriodenine Methiodide are essential. Future research should focus on:

» Directly assessing the antibacterial, antifungal, and anticancer activities of Liriodenine
Methiodide.

» Elucidating the specific signaling pathways modulated by Liriodenine Methiodide.

« Investigating the impact of the quaternary ammonium group on the compound's
bioavailability, solubility, and overall pharmacological profile.

This technical guide serves as a starting point for researchers to explore the potential of
Liriodenine Methiodide. The provided data on its parent compound, Liriodenine, offers
valuable insights and established methodologies that can be adapted for the study of this
promising derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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